Cas no 1384264-57-6 (Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1384264-57-6
• MF: C₁₂H₇ClF₃NO₂
• MW: 289.637692689896
• CID: 4821854
• Update Time: 2025-11-02

Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLORO-2-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLATE
• Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate

• Inchi： 1S/C12H7ClF3NO2/c1-19-11(18)8-9(13)6-4-2-3-5-7(6)17-10(8)12(14,15)16/h2-5H,1H3
• InChI Key： HEBLWGBSPBNOBC-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C(F)(F)F)N=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate

Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate (CAS 1384264-57-6): Properties, Applications, and Market Insights

Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate (CAS 1384264-57-6) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and ester functionality, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure combines the quinoline scaffold with strategic substitutions, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate stems from their enhanced bioavailability and metabolic stability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy and antibiotic resistance solutions. The compound’s CAS 1384264-57-6 serves as a key identifier in scientific literature and patent filings.

In agrochemical applications, Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate is studied for its potential as a crop protection agent, particularly in formulations addressing fungal pathogens. The trifluoromethyl group enhances the compound’s lipophilicity, improving its penetration into plant tissues—a property highly sought after in sustainable agriculture innovations. This aligns with the global push for eco-friendly pesticides and reduced environmental impact.

Synthetic routes to Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate often involve multi-step organic reactions, including cyclization and esterification processes. Recent advancements in flow chemistry and catalytic methods have optimized its production, reducing waste and improving yields—a response to the pharmaceutical industry’s demand for green chemistry practices. Analytical techniques like HPLC and NMR are routinely employed to verify its purity and structural integrity.

The market for quinoline-based compounds like CAS 1384264-57-6 is expanding, driven by R&D investments in orphan drugs and precision agriculture. Patent analyses reveal its inclusion in novel drug candidates targeting inflammatory diseases and oncology, reflecting broader industry shifts toward personalized medicine. Suppliers and contract manufacturers are scaling up production to meet the needs of academic labs and industrial partners worldwide.

From a regulatory standpoint, Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper PPE and ventilation are recommended during handling. Its stability data and storage conditions (typically 2-8°C under inert atmosphere) are critical for maintaining shelf life, a common query among procurement specialists.

Emerging studies highlight the compound’s utility in material science, particularly in designing organic semiconductors and luminescent materials. The electron-withdrawing trifluoromethyl group modulates electronic properties, making it relevant for OLED technology and sensor development—areas experiencing rapid growth due to demands for energy-efficient displays and diagnostic tools.

For researchers sourcing CAS 1384264-57-6, quality benchmarks include ≥98% purity (HPLC) and rigorous spectroscopic validation. Leading suppliers provide technical datasheets with detailed solubility profiles (e.g., in DMSO or dichloromethane) and structural elucidation data, addressing frequent customer inquiries about compatibility with downstream reactions.

In summary, Methyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate represents a convergence of pharmaceutical relevance and industrial applicability. Its CAS 1384264-57-6 designation ensures traceability in global supply chains, while ongoing research continues to uncover new roles in life sciences and advanced materials. As synthetic methodologies evolve, this compound is poised to remain a staple in innovation-driven chemistry sectors.